Cas no 25654-09-5 (4-Hexenoic acid, 3-oxo-, ethyl ester, (E)-)
4-Hexenoic acid, 3-oxo-, ethyl ester, (E)- is a specialized ester compound characterized by its α,β-unsaturated carbonyl structure. The (E)-configuration ensures stereochemical consistency, which is critical for applications requiring precise molecular interactions. This compound is valued in organic synthesis as a versatile intermediate, particularly in the preparation of heterocyclic compounds and conjugated systems. Its reactive keto and ester functionalities enable selective modifications, making it useful in pharmaceutical and agrochemical research. The ethyl ester group enhances solubility in organic solvents, facilitating handling in synthetic workflows. High purity and well-defined stereochemistry ensure reproducibility in research and industrial applications.
25654-09-5 structure
Product name:4-Hexenoic acid, 3-oxo-, ethyl ester, (E)-
4-Hexenoic acid, 3-oxo-, ethyl ester, (E)- Chemical and Physical Properties
Names and Identifiers
-
- 4-Hexenoic acid, 3-oxo-, ethyl ester, (E)-
- F73627
- ETHYL (E)-3-OXO-4-HEXENOATE
- 25654-09-5
- (E)-Ethyl 3-oxohex-4-enoate
- (E)-3-oxo-hex-4-enoic acid ethyl ester
- SCHEMBL11378100
- Ethyl (E)-3-oxohex-4-enoate
- MFCD17013519
- ethyl (4E)-3-oxo-4-hexenoate
- BS-48451
- SCHEMBL16867605
-
- Inchi： InChI=1S/C8H12O3/c1-3-5-7(9)6-8(10)11-4-2/h3,5H,4,6H2,1-2H3/b5-3+
- InChI Key： GAWHNZKGIRQKAX-HWKANZROSA-N
- SMILES： CCOC(=O)CC(=O)C=CC
Computed Properties
- Exact Mass: 156.07866
- Monoisotopic Mass: 156.078644241g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 5
- Complexity: 170
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 43.4Ų
Experimental Properties
- PSA: 43.37
4-Hexenoic acid, 3-oxo-, ethyl ester, (E)- Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A1475950-1g |
(E)-Ethyl 3-oxohex-4-enoate |
25654-09-5 | 95% | 1g |
$158.0 | 2025-02-25 | |
| Ambeed | A1475950-100mg |
(E)-Ethyl 3-oxohex-4-enoate |
25654-09-5 | 95% | 100mg |
$39.0 | 2025-02-25 | |
| eNovation Chemicals LLC | Y1238776-250mg |
ETHYL (E)-3-OXO-4-HEXENOATE |
25654-09-5 | 95% | 250mg |
$110 | 2025-02-24 | |
| eNovation Chemicals LLC | Y1238776-1g |
ETHYL (E)-3-OXO-4-HEXENOATE |
25654-09-5 | 95% | 1g |
$190 | 2025-02-24 | |
| eNovation Chemicals LLC | Y1238776-250mg |
ETHYL (E)-3-OXO-4-HEXENOATE |
25654-09-5 | 95% | 250mg |
$110 | 2024-06-07 | |
| eNovation Chemicals LLC | Y1238776-100mg |
ETHYL (E)-3-OXO-4-HEXENOATE |
25654-09-5 | 95% | 100mg |
$90 | 2024-06-07 | |
| eNovation Chemicals LLC | Y1238776-5g |
ETHYL (E)-3-OXO-4-HEXENOATE |
25654-09-5 | 95% | 5g |
$550 | 2024-06-07 | |
| eNovation Chemicals LLC | Y1238776-1g |
ETHYL (E)-3-OXO-4-HEXENOATE |
25654-09-5 | 95% | 1g |
$175 | 2024-06-07 | |
| Ambeed | A1475950-250mg |
(E)-Ethyl 3-oxohex-4-enoate |
25654-09-5 | 95% | 250mg |
$61.0 | 2025-02-25 | |
| Ambeed | A1475950-5g |
(E)-Ethyl 3-oxohex-4-enoate |
25654-09-5 | 95% | 5g |
$552.0 | 2025-02-25 |
4-Hexenoic acid, 3-oxo-, ethyl ester, (E)- Related Literature
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Timothy J. Johnson,Laurie E. Locascio Lab Chip, 2002,2, 135-140
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2. Carbon dots as photocatalysts for organic synthesis: metal-free methylene–oxygen-bond photocleavage†Simone Cailotto,Matteo Negrato,Salvatore Daniele,Maurizio Selva,Emanuele Amadio,Alvise Perosa Green Chem., 2020,22, 1145-1149
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Yao Li,Zhengyang Fan,Hongwei Yang,Ximin Yuan,Yunxiu Chao,Yuxiu Li,Chuan Wang CrystEngComm, 2020,22, 7786-7789
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Qiaoling Liu,Xiuyun Niu,Yan Zhang,Ying Zhao,Kaixin Xie,Boru Yang,Qing He,Shiyou Lv,Lin Li Nanoscale, 2020,12, 13010-13016
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:25654-09-5)4-Hexenoic acid, 3-oxo-, ethyl ester, (E)-
Purity:99%
Quantity:5g
Price ($):497.0